Cas no 34562-01-1 (4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI))

• Product Name: 4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI)
• CAS No: 34562-01-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 312419
• PubChem ID: 56843024
• Update Time: 2025-04-19

4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI)
• 252-088-7
• (2alpha,3aalpha,4alpha,7alpha,7abeta)-Octahydro-4,7-methano-1H-indene-2-carboxylic acid
• DTXSID20956070
• 34562-02-2
• (2alpha,3aalpha,4beta,7beta,7abeta)-Octahydro-4,7-methano-1H-indene-2-carboxylic acid
• 34562-01-1
• EINECS 252-089-2
• EINECS 252-088-7

• Inchi： 1S/C11H16O2/c12-11(13)8-4-9-6-1-2-7(3-6)10(9)5-8/h6-10H,1-5H2,(H,12,13)/t6-,7+,8?,9-,10-/m0/s1
• InChI Key： RDARSNURXMFGDV-FWLDNGTLSA-N
• SMILES： OC(C1C[C@H]2[C@@H]3CC[C@@H](C3)[C@@H]2C1)=O

Computed Properties

• Exact Mass: 180.115
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.188
• Boiling Point: 297.1°Cat760mmHg
• Flash Point: 139°C
• Refractive Index: 1.55